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Abstract

This technical guide provides a comprehensive overview of the physical properties of 2-
chloroethyl isopropyl sulfide. Due to the limited availability of direct experimental data for this
specific compound in publicly accessible literature, this guide leverages data from its close
structural analog, 2-chloroethyl ethyl sulfide, to infer and discuss its expected physical
characteristics. The document is intended for researchers, scientists, and professionals in drug
development and chemical research who require a detailed understanding of this class of
compounds. The guide covers key physical parameters, provides a plausible synthetic
pathway, and outlines essential safety and handling protocols.

Introduction and Context

2-Chloroethyl alkyl sulfides are a class of organosulfur compounds that have garnered
scientific interest due to their chemical reactivity and structural similarity to vesicant agents,
such as sulfur mustard. Understanding the physical properties of these compounds is
paramount for their safe handling, application in chemical synthesis, and for toxicological and
environmental fate studies. This guide focuses on 2-chloroethyl isopropy! sulfide, a compound
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for which specific experimental data is sparse. By examining the well-documented properties of
its ethyl analog, we can establish a reliable predictive framework for the physicochemical
behavior of the isopropyl derivative. The primary structural difference, the substitution of an
ethyl group with a bulkier, branched isopropyl group, is expected to influence properties such
as boiling point, density, and viscosity through steric and electronic effects.

Molecular Structure and Chemical Identity

The foundational step in understanding the physical properties of a compound is a thorough
characterization of its molecular structure.

Chemical Name: 2-Chloroethyl isopropyl sulfide Synonyms: 1-Chloro-2-(isopropylthio)ethane
Molecular Formula: CsH11CIS Molecular Weight: 138.66 g/mol

The structure features a flexible ethyl chain with a terminal chlorine atom and a sulfur atom
bonded to an isopropyl group. The presence of the electronegative chlorine atom and the sulfur
atom with its lone pairs of electrons are key determinants of the molecule's polarity and
reactivity.

Caption: Molecular structure of 2-chloroethyl isopropyl sulfide.

Tabulated Physical Properties (with Inferred Values)

The following table summarizes the key physical properties of 2-chloroethyl isopropyl sulfide.
The values are largely inferred from its ethyl analog, 2-chloroethyl ethyl sulfide (CAS No: 693-
07-2), and are denoted as such. These predictions are based on established chemical
principles where branching in an alkyl chain can influence intermolecular forces and,
consequently, physical properties.
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2-Chloroethyl ethyl

2-Chloroethyl

Property sulfide isopropyl sulfide Reference
(Experimental) (Predicted/Inferred)
Molecular Weight (
124.63 138.66 N/A
g/mol)
Colorless to light Colorless to light
Appearance o o [1][2]
yellow liquid yellow liquid
Odor Unpleasant, garlic-like  Pungent, sulfide-like [1]
Boiling Point (°C) 156 - 157 160 - 170 [3]
Melting Point (°C) Not available Likely below 0 N/A
Density (g/mL at
¥ (9 1.07 ~1.05 [3]

25°C)

Solubility in water

Immiscible/Slightly
soluble

Immiscible/Slightly
soluble

[1](2]

Solubility in organic

Soluble in ether,

Soluble in common

[2]

solvents chloroform organic solvents
Vapor Pressure Not available Not available
Refractive Index
1.4885 ~1.48-1.49 [3]
(n20/D)
Flash Point (°C) 52 ~55-60 [2]

Causality Behind Predicted Values:

e Boiling Point: The increase in molecular weight and surface area from ethyl to isopropyl

would generally lead to stronger van der Waals forces, suggesting a slightly higher boiling

point.

o Density: The branched nature of the isopropyl group might lead to less efficient packing in

the liquid state compared to the linear ethyl group, potentially resulting in a slightly lower

density.
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» Flash Point: A slightly higher boiling point often correlates with a slightly higher flash point.

Synthesis and Reactivity

A plausible and common method for the synthesis of 2-chloroethyl alkyl sulfides is the
nucleophilic substitution reaction between an alkyl thiol (mercaptan) and a dihaloethane.

Proposed Synthetic Protocol

A likely synthetic route to 2-chloroethyl isopropy! sulfide involves the reaction of isopropyl
mercaptan (2-propanethiol) with 1-bromo-2-chloroethane. The higher reactivity of the bromine
atom allows for selective displacement by the thiolate nucleophile.

Reaction:
(CH3)2CHSH + BrCH2CH2CI + NaOH - (CH3)2CHSCH2CH2CI + NaBr + H20
Step-by-Step Methodology:

» Thiolate Formation: Isopropyl mercaptan is dissolved in a suitable solvent, such as ethanol
or methanol. An equimolar amount of a base, typically sodium hydroxide or sodium ethoxide,
is added to deprotonate the thiol and form the more nucleophilic isopropyl thiolate. The
reaction is usually performed at or below room temperature.

e Nucleophilic Substitution: 1-bromo-2-chloroethane is added dropwise to the thiolate solution.
The reaction mixture is stirred, and the temperature may be gently elevated (e.g., to 40-
50°C) to facilitate the reaction.

o Workup and Purification: After the reaction is complete (monitored by techniques like TLC or
GC), the mixture is cooled. The precipitated sodium bromide is removed by filtration. The
filtrate is then subjected to extraction (e.g., with diethyl ether and water) to remove any
remaining inorganic salts and unreacted starting materials. The organic layer is dried over an
anhydrous salt (e.g., MgSOa or NazS0a).

« |solation: The solvent is removed under reduced pressure (rotary evaporation). The crude
product is then purified by fractional distillation under vacuum to yield pure 2-chloroethyl
isopropyl sulfide.
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Synthesis Workflow

Start: Reagents

— ] [
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Reactivity Pathway

Intramolecular Nucleophilic
2-Chloroethyl Nucleophilic Attack Cyclic Sulfonium Attack (Nu-
Isopropyl Sulfide Ion Intermediate

Substitution Product

Click to download full resolution via product page

Caption: Neighboring group participation in the reactivity of 2-chloroethyl isopropyl sulfide.

Safety, Handling, and Toxicology

Given the structural similarities to sulfur mustard analogs, 2-chloroethyl isopropyl sulfide must
be handled with extreme caution as a potentially hazardous substance. The safety data for 2-
chloroethyl ethyl sulfide indicates that it is toxic if swallowed, in contact with skin, or if inhaled,
and can cause severe skin burns and eye damage. [4]lt is also classified as a potential
carcinogen. [4] 5.1. Personal Protective Equipment (PPE)

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of
potential for splashing, a chemical-resistant apron or suit should be worn.

Respiratory Protection: All handling of this compound should be performed in a well-
ventilated fume hood. If there is a risk of inhalation, a suitable respirator should be used.

5.2. Handling and Storage

» Handling: Avoid all personal contact, including inhalation of vapors. [1]Use only in a chemical
fume hood. Keep away from heat, sparks, and open flames.
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» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It should
be stored away from oxidizing agents and strong bases. [4] 5.3. Toxicological Profile
(Inferred)

Based on its analog, 2-chloroethyl ethyl sulfide, this compound is expected to be a vesicant,
causing blistering of the skin and irritation to the eyes and respiratory tract. [5]lts mechanism of
toxicity likely involves alkylation of biological macromolecules such as DNA and proteins,
leading to cellular damage and apoptosis.

Conclusion

While direct experimental data for 2-chloroethyl isopropyl sulfide is not readily available, a
robust understanding of its physical properties can be developed by analyzing its close
structural analog, 2-chloroethyl ethyl sulfide. This guide provides a comprehensive summary of
these inferred properties, a plausible synthetic route, and critical safety information. It is
imperative that researchers treat this compound with the high degree of caution afforded to
other hazardous alkylating agents and sulfur mustard analogs. Further experimental
characterization of 2-chloroethyl isopropyl sulfide is warranted to validate these predictions and
expand the knowledge base for this class of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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